Cas no 83785-11-9 (2,2'-(2-Nitro-1,4-phenylene)bis(oxy)diacetic acid)

2,2'-(2-Nitro-1,4-phenylene)bis(oxy)diacetic acid is a nitro-substituted aromatic compound featuring two acetic acid side chains linked via ether bonds to a central phenylene ring. This structure imparts unique reactivity, making it valuable as an intermediate in organic synthesis, particularly for constructing complex molecules with tailored functional groups. The nitro group enhances electrophilic properties, facilitating further chemical modifications, while the diacetic acid moieties offer chelating potential and solubility in polar solvents. Its well-defined molecular architecture ensures consistent performance in applications such as ligand design, polymer chemistry, and pharmaceutical research. The compound’s stability under standard conditions further supports its utility in controlled synthetic processes.

2,2'-(2-Nitro-1,4-phenylene)bis(oxy)diacetic acid structure

83785-11-9 structure

Product Name:2,2'-(2-Nitro-1,4-phenylene)bis(oxy)diacetic acid

CAS No:83785-11-9

MF:C₁₀H₉NO₈

MW:271.180363416672

MDL:MFCD07022008

CID:583371

PubChem ID:5302985

Update Time:2025-10-06

2,2'-(2-Nitro-1,4-phenylene)bis(oxy)diacetic acid Chemical and Physical Properties

Names and Identifiers

- Acetic acid, 2,2'-[(2-nitro-1,4-phenylene)bis(oxy)]bis-
- 2-[4-(carboxymethoxy)-3-nitrophenoxy]acetic acid
- 2,2'-[(2-nitro-1,4-phenylene)bis(oxy)]diacetic acid
- LS-07789
- ST4125938
- 83785-11-9
- 2,2'-((2-Nitro-1,4-phenylene)bis(oxy))diaceticacid
- MFCD07022008
- 2-nitrobenzene-1,4-dioxydiacetic acid
- AKOS003395566
- DTXSID40415437
- 2,2'-((2-Nitro-1,4-phenylene)bis(oxy))diacetic acid
- 2-[4-(carboxymethoxy)-2-nitrophenoxy]acetic acid
- 2,2'-(2-Nitro-1,4-phenylene)bis(oxy)diacetic acid
- MDL： MFCD07022008
- Inchi： 1S/C10H9NO8/c12-9(13)4-18-6-1-2-8(19-5-10(14)15)7(3-6)11(16)17/h1-3H,4-5H2,(H,12,13)(H,14,15)
- InChI Key： YMMXSACQDYBNGZ-UHFFFAOYSA-N
- SMILES： O(CC(=O)O)C1C=CC(=CC=1[N+](=O)[O-])OCC(=O)O

Computed Properties

Exact Mass: 271.03281625g/mol
Monoisotopic Mass: 271.03281625g/mol
Isotope Atom Count: 0
Hydrogen Bond Donor Count: 2
Hydrogen Bond Acceptor Count: 8
Heavy Atom Count: 19
Rotatable Bond Count: 6
Complexity: 352
Covalently-Bonded Unit Count: 1
Defined Atom Stereocenter Count: 0
Undefined Atom Stereocenter Count : 0
Defined Bond Stereocenter Count: 0
Undefined Bond Stereocenter Count: 0
XLogP3: 0.8
Topological Polar Surface Area: 139Å²

2,2'-(2-Nitro-1,4-phenylene)bis(oxy)diacetic acid Pricemore >>

Related Categories	No.	Product Name	Cas No.	Purity	Specification	Price	update time
abcr	AB414575-500 mg	2,2'-[(2-Nitro-1,4-phenylene)bis(oxy)]diacetic acid	83785-11-9		500MG	€151.00	2023-01-14
abcr	AB414575-1 g	2,2'-[(2-Nitro-1,4-phenylene)bis(oxy)]diacetic acid	83785-11-9		1g	€172.20	2023-04-24
TRC	N130045-500mg	2,2'-[(2-Nitro-1,4-phenylene)bis(oxy)]diacetic acid	83785-11-9		500mg	$ 195.00	2022-06-03
TRC	N130045-1000mg	2,2'-[(2-Nitro-1,4-phenylene)bis(oxy)]diacetic acid	83785-11-9		1g	$ 315.00	2022-06-03
TRC	N130045-2000mg	2,2'-[(2-Nitro-1,4-phenylene)bis(oxy)]diacetic acid	83785-11-9		2g	$ 505.00	2022-06-03
abcr	AB414575-500mg	2,2'-[(2-Nitro-1,4-phenylene)bis(oxy)]diacetic acid; .	83785-11-9		500mg	€157.00	2025-04-16
abcr	AB414575-1g	2,2'-[(2-Nitro-1,4-phenylene)bis(oxy)]diacetic acid; .	83785-11-9		1g	€173.00	2025-04-16
A2B Chem LLC	AC40496-500mg	2,2'-[(2-Nitro-1,4-phenylene)bis(oxy)]diacetic acid	83785-11-9	>95%	500mg	$370.00	2023-12-30
A2B Chem LLC	AC40496-1g	2,2'-[(2-Nitro-1,4-phenylene)bis(oxy)]diacetic acid	83785-11-9	95%	1g	$142.00	2024-04-19
A2B Chem LLC	AC40496-5g	2,2'-[(2-Nitro-1,4-phenylene)bis(oxy)]diacetic acid	83785-11-9	95%	5g	$423.00	2024-04-19